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Compound of Interest

Compound Name: UZH1a

Cat. No.: B15581348 Get Quote

Application Notes and Protocols for UZH1a
For Researchers, Scientists, and Drug Development Professionals

Introduction
UZH1a is a potent and selective inhibitor of the N6-methyladenosine (m6A) methyltransferase

METTL3, with an IC50 of 280 nM.[1][2] It serves as a valuable chemical probe for studying the

role of METTL3 and m6A RNA modification in various cellular processes.[1][2] UZH1a has

demonstrated anti-tumor activity, including the induction of apoptosis and cell cycle arrest in

acute myeloid leukemia (AML) cell lines, making it a compound of interest in cancer research

and drug development.[2][3] Proper dissolution and storage are critical for maintaining the

stability and activity of UZH1a for reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of UZH1a is provided in the table below.
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Property Value Reference

Molecular Formula C32H42N6O [1]

Molecular Weight 558.71 g/mol [1]

Biochemical Potency (IC50) 280 nM [1][2]

Cellular Potency (IC50)
MOLM-13: 11 µMHEK293T: 67

µMU2Os: 87 µM
[1][2]

Cellular m6A Reduction (IC50) MOLM-13: 4.6 µM [1][2]

Octanol-Water Partition

Coefficient (logD7.4)
2.6 [4][5]

Dissolution Protocols
UZH1a requires different dissolution protocols for in vitro and in vivo applications. For all

applications, it is recommended to start by preparing a stock solution in an appropriate organic

solvent.

In Vitro Stock Solution Preparation
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions of UZH1a for use in cell-based assays.

Protocol:

Weigh the desired amount of UZH1a powder in a sterile microcentrifuge tube.

Add the calculated volume of pure, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM).

Vortex or sonicate the solution gently until the compound is completely dissolved. If

precipitation occurs, gentle warming can be applied.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

In Vivo Formulation Preparation
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For animal studies, a clear stock solution in DMSO should first be prepared, followed by dilution

in a suitable vehicle. The final working solution for in vivo experiments should be prepared

fresh on the day of use.[1] Below are established protocols for preparing UZH1a formulations

for in vivo administration.

3.2.1. Corn Oil-Based Formulation

Component Percentage

DMSO 10%

Corn Oil 90%

Protocol:

Prepare a concentrated stock solution of UZH1a in DMSO (e.g., 60 mg/mL).

For a 1 mL final volume, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

Mix thoroughly until a clear, homogenous solution is obtained.[1]

Note: This formulation achieves a solubility of ≥ 6 mg/mL (10.74 mM).[1] Careful

consideration is advised if the continuous dosing period exceeds half a month.[1]

3.2.2. PEG300 and Tween-80-Based Formulation

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Protocol:

Prepare a concentrated stock solution of UZH1a in DMSO (e.g., 55 mg/mL).
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For a 1 mL final volume, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and

mix well.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to reach the final volume of 1 mL and mix thoroughly.[1]

Note: This formulation yields a clear solution with a solubility of ≥ 5.5 mg/mL (9.84 mM).[1]

3.2.3. SBE-β-CD-Based Formulation

Component Percentage

DMSO 10%

20% SBE-β-CD in Saline 90%

Protocol:

Prepare a concentrated stock solution of UZH1a in DMSO (e.g., 55 mg/mL).

Prepare a 20% (w/v) solution of Captisol® (SBE-β-CD) in saline.

For a 1 mL final volume, add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-

β-CD solution.

Mix until a clear solution is achieved.[1]

Note: This formulation results in a solubility of ≥ 5.5 mg/mL (9.84 mM).[1]

Long-Term Storage
Proper storage is crucial to maintain the stability and activity of UZH1a.
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Storage Temperature Duration Recommendations

-80°C Up to 2 years
Recommended for long-term

storage of stock solutions.[1]

-20°C Up to 1 year
Suitable for shorter-term

storage of stock solutions.[1]

Key Recommendations:

Store stock solutions in tightly sealed vials to prevent evaporation and contamination.

Aliquot stock solutions to minimize the number of freeze-thaw cycles.

Protect from light.

In vivo working solutions should be prepared fresh daily.[1]

Visual Protocols and Pathways
Experimental Workflow for UZH1a Dissolution and
Storage
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Caption: Workflow for UZH1a dissolution and storage.

UZH1a Mechanism of Action Signaling Pathway
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Caption: UZH1a inhibits METTL3, leading to cellular effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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